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Compound of Interest

Compound Name: FR901465

Cat. No.: B1252163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of FR901465 using dimethyl sulfoxide (DMSO) as the solvent. FR901465 is an

antitumor agent and splicing modulator with significant anticancer activities.[1] Proper

preparation of stock solutions is critical for ensuring the accuracy and reproducibility of

experimental results. This guide outlines the necessary materials, step-by-step procedures,

and stability information to aid researchers in their work with this compound.

Physicochemical Properties and Solubility
A comprehensive understanding of the physicochemical properties of FR901465 is essential for

accurate stock solution preparation.

Property Value Source

Molecular Weight 523.62 g/mol [2]

Formula C₂₇H₄₁NO₉ [1][2]

Appearance Solid [1]

Solubility in DMSO 10 mM
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Recommended Storage Conditions
The stability of FR901465 in both solid form and in solution is crucial for maintaining its

biological activity.

Form
Storage
Temperature

Duration Source

Solid Powder -20°C 12 Months

4°C 6 Months

In DMSO -80°C 6 Months

-20°C 6 Months

4°C 2 Weeks

Experimental Protocol: Preparation of a 10 mM
FR901465 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of FR901465 in DMSO.

Materials:

FR901465 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate chemical-

resistant gloves (e.g., butyl rubber, neoprene)
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Procedure:

Equilibrate FR901465: Allow the vial of FR901465 powder to reach room temperature before

opening to prevent condensation of atmospheric moisture.

Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

the desired amount of FR901465. For example, to prepare 1 mL of a 10 mM stock solution:

Calculation: 523.62 g/mol * 0.010 mol/L * 0.001 L = 0.0052362 g = 5.24 mg

Solvent Addition: Add the calculated volume of DMSO to the tube containing the weighed

FR901465. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex the solution until the FR901465 is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary,

but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term storage.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the FR901465 stock

solution.
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Caption: Workflow for FR901465 stock solution preparation and storage.
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Safety and Handling Precautions
FR901465 is a potent antitumor agent and should be handled with care.

Always work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Exercise caution and use appropriate gloves.

Consult the Safety Data Sheet (SDS) for FR901465 and DMSO for comprehensive safety

information.

Signaling Pathway Context
FR901465 is known to be a splicing modulator. The diagram below provides a simplified

representation of its mechanism of action.
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Caption: Simplified pathway of FR901465 as a splicing modulator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of FR901465 Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252163#how-to-prepare-fr901465-stock-solutions-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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